Cas no 93472-53-8 (3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide
• CAS No: 93472-53-8
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 4338052
• PubChem ID: 7189809
• Update Time: 2025-06-14

3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-methyl-N-phenyl-3-(phenylsulfonyl)-
• F1821-0852
• N-methyl-N-phenyl-3-(phenylsulfonyl)propanamide
• 3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide
• 93472-53-8
• AKOS024611825

• Inchi： 1S/C16H17NO3S/c1-17(14-8-4-2-5-9-14)16(18)12-13-21(19,20)15-10-6-3-7-11-15/h2-11H,12-13H2,1H3
• InChI Key： UVSMNZLLTVWIHW-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=CC=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 303.09291458Da
• Monoisotopic Mass: 303.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-methyl-N-phenylpropanamide (CAS No. 93472-53-8): Properties, Applications, and Industry Insights

3-(Benzenesulfonyl)-N-methyl-N-phenylpropanamide, identified by its CAS number 93472-53-8, is a specialized organic compound with a unique molecular structure. This compound features a benzenesulfonyl group attached to a propanamide backbone, further modified by N-methyl and N-phenyl substituents. Its structural complexity makes it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. The compound's molecular formula and weight are key identifiers for researchers seeking high-purity reagents or intermediates.

In recent years, the demand for sulfonamide derivatives like 3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide has surged due to their versatile applications. Researchers frequently search for "sulfonamide-based drug intermediates" or "N-methyl-N-phenylpropanamide uses," reflecting its relevance in medicinal chemistry. The compound's potential as a building block for bioactive molecules aligns with trends in targeted drug discovery and small-molecule therapeutics. Its thermal stability and solubility profile also make it valuable for polymer modification studies.

The synthesis of CAS 93472-53-8 typically involves multi-step organic reactions, including sulfonylation and amide coupling. Laboratories optimizing these processes often investigate "green chemistry approaches for sulfonamide synthesis" or "catalytic methods for N-methylation," highlighting the industry's focus on sustainable production. Analytical techniques like HPLC purity testing and NMR characterization are crucial for quality control, as emphasized in recent pharmaceutical guidelines.

From a commercial perspective, 3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide serves as a high-value intermediate in contract manufacturing. Suppliers frequently address queries about "bulk CAS 93472-53-8 availability" or "GMP-grade sulfonamide compounds," indicating its importance in scale-up production. The compound's patent landscape reveals applications in specialty coatings and electronic materials, expanding beyond traditional pharmaceutical uses.

Emerging research explores the structure-activity relationship of 93472-53-8 in enzyme inhibition studies, particularly for kinase targets. This aligns with trending searches for "sulfonamide protein binders" and "N-phenylamide bioactive compounds." The compound's crystallographic data and conformational analysis provide valuable insights for computational chemistry models, a rapidly growing field in drug design optimization.

Regulatory aspects of 3-(benzenesulfonyl)-N-methyl-N-phenylpropanamide comply with major chemical inventories (TSCA, REACH), addressing frequent queries about "CAS 93472-53-8 regulatory status." Proper material safety data documentation ensures safe handling in research laboratories and industrial settings. The compound's environmental fate and biodegradation characteristics are increasingly studied, reflecting the chemical industry's emphasis on eco-friendly compounds.

Future prospects for 93472-53-8 include potential applications in agrochemical formulations and advanced material science. The compound's structure-property relationships continue to inspire innovations in functional material design, particularly for high-performance polymers. As synthetic methodologies advance, continuous flow chemistry approaches may revolutionize its production, addressing industry demands for process intensification and cost optimization.